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Compound of Interest |

Compound Name: Triethyl(methoxy)silane
CAS No.: 2117-34-2
Cat. No.: B1582183
- 7

Executive Summary

Triethyl(methoxy)silane is a moisture-sensitive organosilane used primarily as a silylating
agent and intermediate in organic synthesis. Its disposal presents a dual hazard profile: high
flammability (Flash Point: -6°C) and hydrolytic instability, releasing toxic methanol upon contact
with moisture.[1]

This guide moves beyond generic "solvent disposal” instructions. It provides a mechanistic
understanding of the chemical's behavior to prevent common laboratory accidents, specifically
pressure buildup in waste containers and unexpected ignition.[1]

Key Physiochemical Data
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Property Value Critical Implication

CAS Number 2117-34-2 Unique Identifier

High Fire Hazard.[2][3]
Flash Point -6 °C (21 °F) Store/dispose as flammable.[3]

[4]

Methanol ( Toxic; lowers flash point of

Hydrolysis Product .
) waste mixtures.

_ Lighter than water; floats
Density ~0.83 g/mL ) )
during spills.

RCRA Waste Code D001 Classified as Ignitable Waste.

The Chemistry of Hazard (The "Why")

To handle this chemical safely, one must understand its degradation pathway.[1] Unlike stable
organic solvents (e.g., Hexane), Triethyl(methoxy)silane is reactive.[1]

The Hydrolysis Mechanism

Upon contact with water (even atmospheric humidity), the methoxy group is displaced,
generating Triethylsilanol and Methanol.[1]

Operational Risks:

» Methanol Generation: Methanol is toxic and highly flammable. If a waste container contains
residual water, this reaction proceeds inside the drum.[1]

e Pressure Buildup: Methanol is volatile. In a tightly sealed waste container stored in a warm
room, the continuous generation of methanol vapor can pressurize the vessel, leading to a
"bulging drum” or spray upon opening.[1]

o Phase Separation: The resulting silanol (

) may condense to form siloxanes (
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), which are hydrophobic oils that can complicate aqueous waste treatment downstream.

Operational Disposal Protocols
Protocol A: Routine Laboratory Waste (Small Scale)

For disposal of reaction byproducts, excess reagent, or contaminated solvents.[1]
Step 1: Segregation

e Do NOT mix with oxidizers (peroxides, nitric acid) or aqueous acidic waste.[1]
o Designate a "Non-Halogenated Organic Solvent" waste stream.

Step 2: Container Selection

o Use HDPE (High-Density Polyethylene) or Glass containers.

o Ensure the container is rated for flammables.[3]

¢ Venting: If the waste contains significant moisture, use a vented cap (e.g., circum-vent) to
prevent pressure accumulation from hydrolysis.[1]

Step 3: Labeling

e Primary Label: "Hazardous Waste - Flammable Liquid"

o Constituents: List "Triethyl(methoxy)silane” AND "Methanol" (due to potential hydrolysis).
e Codes: Tag with DOO1 (Ignitable).

Step 4: Transfer

o Perform all transfers in a fume hood.

e Ground the container to prevent static discharge (Flash point is -6°C).

Protocol B: Quenching & Spill Cleanup

For neutralizing pure material or cleaning spills >100mL.
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Step 1: Preparation

o Don PPE: Nitrile gloves, flame-resistant lab coat, safety goggles.[1]

e Remove ignition sources immediately.

Step 2: Absorb & Quench

e Do NOT use water directly on a spill (it generates heat and methanol fumes).
o Cover spill with an inert absorbent (Vermiculite or Diatomaceous Earth).

o Optional Controlled Hydrolysis: If required by facility policy to deactivate before disposal, mix
the absorbed material with a 5% aqueous sodium carbonate solution in a pail inside a fume
hood.[1] Allow to stand for 24 hours to ensure complete conversion to silanol/methanol.

Step 3: Final Disposal
e Scoop absorbed material into a pail labeled "Solvent Contaminated Debris (D001)."
o Seal and arrange for EHS pickup.

Decision Logic & Workflow

The following diagram illustrates the decision-making process for disposing of
Triethyl(methoxy)silane, ensuring the correct path is chosen based on the state of the
chemical.
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Start: Waste Identification
Triethyl(methoxy)silane

Is the material pure
or in solution?

Pure/Solution

Is this a spill?

No (Routine) Yes (Spill)

Absorb with Vermiculite
(Do NOT use water directly)

Routine Waste Stream

Segregate: Non-Halogenated Optional: Controlled Hydrolysis
Organic Solvents (5% Na2CO3 in Hood)

\

Container: HDPE/Glass
(Ground during transfer) ¢

Solid Waste Container
(Solvent Contaminated Debris)

Label: Flammable (D001)
+ 'Contains Methanol'

Final Disposal:
Fuel Blending / Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for the safe handling and disposal of Triethyl(methoxy)silane,
distinguishing between routine liquid waste and spill scenarios.[1]

Regulatory & Logistics Reference
US EPA Waste Codes[1][5][6][7]

» D001 (Ignitable): Applicable due to flash point < 60°C.[5]

o FO03 (Spent Solvents): May apply if mixed with other listed solvents (e.g., acetone,
methanol) in a waste blend.[1]

Transportation (DOT)

If moving waste off-site or between buildings, adhere to:

Proper Shipping Name: Flammable liquids, n.o.s. (Triethyl(methoxy)silane)[6][7]

UN Number: UN 1993

Hazard Class: 3

Packing Group: Il
References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fishersci.com [fishersci.com]

1.
2.
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e 4. gelest.com [gelest.com]
5. republicservices.com [republicservices.com]
6.

SDS of Triethyl(Methoxy)Silane, Safety Data Sheets, CAS 2117-34-2 - chemBlink
[chemblink.com]

e 7. gelest.com [gelest.com]

» To cite this document: BenchChem. [Triethyl(methoxy)silane: Advanced Disposal & Handling
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582183#triethyl-methoxy-silane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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